Cas no 2172611-15-1 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid)

5-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include an Fmoc-protected amine group, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols, and a but-2-enamido linker that offers versatility in conjugation strategies. The hexanoic acid terminus provides additional flexibility for further functionalization or coupling reactions. This compound is particularly useful in the synthesis of modified peptides, where controlled incorporation of unsaturated or spacer elements is required. Its stability under standard SPPS conditions and precise reactivity make it a valuable building block for researchers developing complex peptide architectures or bioconjugates.
5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid structure
2172611-15-1 structure
Product Name:5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid
CAS No:2172611-15-1
MF:C25H28N2O5
MW:436.500226974487
CID:5766648
PubChem ID:165538699
Update Time:2025-05-26

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2172611-15-1
    • EN300-1503926
    • 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
    • 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid
    • Inchi: 1S/C25H28N2O5/c1-17(8-6-14-24(29)30)27-23(28)13-7-15-26-25(31)32-16-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,7,9-13,17,22H,6,8,14-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)/b13-7+
    • InChI Key: GCYIKQXHWKVYCZ-NTUHNPAUSA-N
    • SMILES: O(C(NC/C=C/C(NC(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 436.19982200g/mol
  • Monoisotopic Mass: 436.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 105Ų

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1503926-1.0g
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
2172611-15-1
1g
$0.0 2023-06-05
Enamine
EN300-1503926-50mg
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
2172611-15-1
50mg
$2829.0 2023-09-27
Enamine
EN300-1503926-100mg
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
2172611-15-1
100mg
$2963.0 2023-09-27
Enamine
EN300-1503926-250mg
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
2172611-15-1
250mg
$3099.0 2023-09-27
Enamine
EN300-1503926-500mg
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
2172611-15-1
500mg
$3233.0 2023-09-27
Enamine
EN300-1503926-1000mg
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
2172611-15-1
1000mg
$3368.0 2023-09-27
Enamine
EN300-1503926-2500mg
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
2172611-15-1
2500mg
$6602.0 2023-09-27
Enamine
EN300-1503926-5000mg
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
2172611-15-1
5000mg
$9769.0 2023-09-27
Enamine
EN300-1503926-10000mg
5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
2172611-15-1
10000mg
$14487.0 2023-09-27

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid (CAS No. 2172611-15-1): A Comprehensive Overview

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid (CAS No. 2172611-15-1) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Aze(Aze), is a derivative of the amino acid azetidine and is characterized by its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the azetidine moiety. The compound's versatility and potential applications in various research areas make it a valuable tool for scientists and researchers.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The azetidine moiety, on the other hand, is a four-membered cyclic amine that has shown promise in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

Recent studies have highlighted the importance of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid in understanding the mechanisms of protein-protein interactions and enzyme inhibition. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively modulate the activity of specific enzymes involved in signal transduction pathways, making it a potential lead compound for drug discovery.

In addition to its role in enzyme modulation, Fmoc-Aze(Aze) has also been investigated for its potential as a building block in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties, such as enhanced stability and reduced immunogenicity. The unique structure of Fmoc-Aze(Aze) makes it an attractive candidate for the design of peptidomimetics with enhanced biological activity.

The synthesis of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid involves several steps, including the protection of the amino group with the Fmoc group, followed by the formation of the azetidine ring and subsequent functionalization. The Fmoc protecting group can be efficiently removed using piperidine in dimethylformamide (DMF), allowing for further modification and conjugation with other molecules.

In terms of its biological applications, Fmoc-Aze(Aze) has been used in various assays to study protein-protein interactions and enzyme inhibition. For example, researchers at the University of California, San Francisco, utilized this compound to investigate the binding affinity of specific proteins involved in Alzheimer's disease. The results showed that Fmoc-Aze(Aze) could effectively disrupt protein-protein interactions, suggesting its potential as a therapeutic agent for neurodegenerative diseases.

Beyond its use in basic research, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid has also been explored for its potential in drug delivery systems. The compound's ability to form stable conjugates with other molecules makes it an attractive candidate for targeted drug delivery applications. For instance, a study published in Biomaterials demonstrated that conjugates of Fmoc-Aze(Aze) with anticancer drugs could enhance drug delivery to tumor cells while minimizing systemic toxicity.

The safety profile of Fmoc-Aze(Aze) has also been evaluated in several studies. In vitro toxicity assays have shown that this compound exhibits low cytotoxicity at relevant concentrations, making it suitable for use in both research and therapeutic applications. However, further studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid (CAS No. 2172611-15-1) is a versatile and promising compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for researchers working on protein-protein interactions, enzyme inhibition, peptidomimetic design, and drug delivery systems. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.